Cas no 2640865-83-2 (N-[(4-chlorophenyl)methyl]-9-cyclopropyl-9H-purin-6-amine)

• Product Name: N-[(4-chlorophenyl)methyl]-9-cyclopropyl-9H-purin-6-amine
• CAS No: 2640865-83-2
• MF: C₁₅H₁₄ClN₅
• MW: 299.758161067963
• CID: 5315644
• PubChem ID: 154829312
• Update Time: 2025-06-15

N-[(4-chlorophenyl)methyl]-9-cyclopropyl-9H-purin-6-amine Chemical and Physical Properties

Names and Identifiers

• N-[(4-chlorophenyl)methyl]-9-cyclopropyl-9H-purin-6-amine
• AKOS040731646
• 2640865-83-2
• F6796-0987

• Inchi： 1S/C15H14ClN5/c16-11-3-1-10(2-4-11)7-17-14-13-15(19-8-18-14)21(9-20-13)12-5-6-12/h1-4,8-9,12H,5-7H2,(H,17,18,19)
• InChI Key： IIRUHCMEJFSYNQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CNC1C2=C(N=CN=1)N(C=N2)C1CC1

Computed Properties

• Exact Mass: 299.0937732g/mol
• Monoisotopic Mass: 299.0937732g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55.6Ų

Additional information on N-[(4-chlorophenyl)methyl]-9-cyclopropyl-9H-purin-6-amine

Professional Introduction to N-[(4-chlorophenyl)methyl]-9-cyclopropyl-9H-purin-6-amine (CAS No. 2640865-83-2)

N-[(4-chlorophenyl)methyl]-9-cyclopropyl-9H-purin-6-amine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. This compound, identified by its CAS number 2640865-83-2, belongs to the purine class of molecules, which are well-known for their biological significance and role in various therapeutic applications. The presence of a 4-chlorophenylmethyl substituent and a cyclopropyl group in its structure imparts distinct pharmacological characteristics, making it a promising candidate for further investigation in drug discovery.

The chemical structure of N-[(4-chlorophenyl)methyl]-9-cyclopropyl-9H-purin-6-amine consists of a purine core with modifications that enhance its binding affinity and selectivity. The 4-chlorophenylmethyl moiety is particularly noteworthy, as chlorophenyl derivatives are frequently explored in medicinal chemistry for their ability to modulate enzyme activity and receptor interactions. In contrast, the cyclopropyl group introduces rigidity to the molecule, which can improve its metabolic stability and pharmacokinetic properties. These structural features make this compound an intriguing subject for studying its potential applications in treating various diseases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of N-[(4-chlorophenyl)methyl]-9-cyclopropyl-9H-purin-6-amine with biological targets with high accuracy. Studies have suggested that this compound may exhibit inhibitory effects on enzymes involved in cancer cell proliferation and inflammation. For instance, preliminary computational studies indicate that it could interact with kinases and phosphodiesterases, which are key players in signal transduction pathways relevant to diseases such as cancer and autoimmune disorders. These findings align with the growing interest in developing small-molecule inhibitors that target multiple disease pathways simultaneously.

In vitro experiments have begun to validate these computational predictions. Researchers have observed that N-[(4-chlorophenyl)methyl]-9-cyclopropyl-9H-purin-6-amine demonstrates moderate inhibitory activity against several kinases, including those implicated in tumor growth and metastasis. The 4-chlorophenylmethyl substituent appears to be crucial for this activity, as analogs lacking this group show significantly reduced efficacy. Additionally, the cyclopropyl group seems to contribute to enhanced binding affinity by stabilizing the transition state of the enzyme-substrate complex. These findings underscore the importance of structural optimization in developing potent and selective kinase inhibitors.

The potential therapeutic applications of N-[(4-chlorophenyl)methyl]-9-cyclopropyl-9H-purin-6-amine extend beyond oncology. Emerging evidence suggests that it may also have anti-inflammatory properties by modulating inflammatory cytokine production and immune cell function. Chronic inflammation is a hallmark of many diseases, including cardiovascular disorders, neurodegenerative conditions, and metabolic syndromes. Therefore, compounds like N-[(4-chlorophenyl)methyl]-9-cyclopropyl-9H-purin-6-amine could serve as valuable tools for developing novel anti-inflammatory therapies.

Another area of interest is the compound's potential role in central nervous system (CNS) disorders. Purine derivatives have long been studied for their effects on neurotransmitter systems, particularly adenosine receptors, which are involved in regulating sleep, cognition, and pain perception. The unique structural features of N-[(4-chlorophenyl)methyl]-9-cyclopropyl-9H-purin-6-amine may allow it to interact with these receptors in a novel manner, offering new insights into the treatment of neurological conditions such as Alzheimer's disease and multiple sclerosis.

From a synthetic chemistry perspective, N-[(4-chlorophenyl)methyl]-9-cyclopropyl-9H-purin-6-am ine represents an excellent example of how structural complexity can be leveraged to achieve desired pharmacological outcomes. The synthesis involves multi-step reactions that showcase the ingenuity of organic chemists in constructing intricate molecular frameworks. Recent innovations in synthetic methodologies have made it possible to produce this compound more efficiently and on larger scales, facilitating further preclinical and clinical investigations.

The development of novel pharmaceuticals is often hindered by challenges such as poor solubility, low bioavailability, and rapid metabolism. However, the structural features of N-[ (4-chlorophenyl)methyl]-9-cycloprop yl -9H -purin -6-am ine may mitigate some of these issues. The presence of polar functional groups enhances solubility, while the rigid cycloprop yl group can improve metabolic stability. These attributes make it a promising candidate for further development into an orally bioavailable drug candidate.

As research continues to uncover new biological targets and mechanisms, compounds like N-[ (4-chlorophenyl)methyl ] -9 - cyc lo prop yl - 9 H - purin - 6 - am ine will play an increasingly important role in drug discovery efforts . Their unique structural features offer opportunities for designing molecules with enhanced potency , selectivity , and therapeutic potential . By leveraging advances in computational biology , medicinal chemistry , and synthetic organic chemistry , researchers are poised to unlock the full therapeutic potential of this fascinating compound .